4-methyl-N'-{4-[2-oxo-2-(1-piperidinyl)ethoxy]benzylidene}benzenesulfonohydrazide

• IUPAC Name: 4-methyl-N-[(E)-[4-(2-oxo-2-piperidin-1-ylethoxy)phenyl]methylideneamino]benzenesulfonamide
• InChI: InChI=1S/C21H25N3O4S/c1-17-5-11-20(12-6-17)29(26,27)23-22-15-18-7-9-19(10-8-18)28-16-21(25)24-13-3-2-4-14-24/h5-12,15,23H,2-4,13-14,16H2,1H3/b22-15+
• InChI Key: KWTLEEWJEZGTGH-PXLXIMEGSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NN=CC2=CC=C(C=C2)OCC(=O)N3CCCCC3
• Isomeric SMILES: CC1=CC=C(C=C1)S(=O)(=O)N/N=C/C2=CC=C(C=C2)OCC(=O)N3CCCCC3
• Molecular Formula: C21H25N3O4S
• Molecular Weight: 415.5 g/mol

Description

Synthesis Analysis

The synthesis of related compounds often involves a series of steps starting from basic chemical reagents. For instance, the synthesis of N-substituted derivatives of 2-(5-(1-(phenylsulfonyl)piperidin-4-yl)-1,3,4-oxadiazol-2-ylthio)acetamide involves the reaction of benzenesulfonyl chloride with ethyl isonipecotate, leading to intermediate compounds which are further reacted to obtain the target compounds. These processes are characterized by reactions with N-aralkyl/aryl substituted 2-bromoacetamides in the presence of a weak base and polar aprotic solvent (Khalid et al., 2016).

Molecular Structure Analysis

The molecular and crystal structures of related compounds, such as hydroxy derivatives of hydropyridine, have been determined by X-ray diffraction analysis, revealing the influence of intramolecular and intermolecular hydrogen bonds on the conformation and packing of molecules in crystals (Kuleshova & Khrustalev, 2000).

Chemical Reactions and Properties

Chemical reactions involving the compound of interest often include condensation, nucleophilic substitution, and the formation of hydrogen bonds leading to complex molecular structures. For example, the reaction of 2-hydroxy-3-methoxybenzaldehyde with 4-nitrosulfonylhydrazide under refluxing conditions produces co-crystalline compounds with medium strong hydrogen bonds, indicating the compound's reactive nature and propensity for forming stable structures (تحریری et al., 2018).

Physical Properties Analysis

The physical properties of such compounds are closely tied to their molecular structure, with crystalline forms often exhibiting unique thermal, optical, and structural characteristics. Single-crystal X-ray diffraction studies provide insights into the geometry, conformation, and intermolecular interactions within the crystal lattice, influencing the compound's physical properties.

Chemical Properties Analysis

Chemical properties are derived from the compound's reactivity with other chemicals, its stability under various conditions, and its ability to form bonds. Studies have shown that benzenesulfonamide compounds containing piperazine heterocycles, which share structural similarities with the compound , exhibit significant pharmacological activity due to their molecular structure and ability to interact with biological targets (Xiao et al., 2022).